Adenosine 5'-triphosphate disodium salt

Specification

• CAS No.: 987-65-5
• Molecular Formula: C10H14N5Na2O13P3
• Molecular Weight: 551.14 g/mol
• IUPAC Name: disodium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N5O13P3.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• Standard InChI Key: TTWYZDPBDWHJOR-IDIVVRGQSA-L
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• Appearance: Assay:≥95%A crystalline solid

Introduction

Molecular and Biochemical Properties

Chemical Structure and Formula

Adenosine 5'-triphosphate disodium salt trihydrate has the molecular formula C₁₀H₁₄N₅Na₂O₁₃P₃ - 3H₂O, with a molecular weight of 551.145 g/mol. The structure incorporates 10 hydrogen atoms, 14 nitrogen atoms, 5 oxygen atoms, 13 phosphorus atoms, and 3 sodium atoms in the anhydrous form, with 3 additional water molecules in the trihydrate form. The hydrate form has a similar structure but with a variable number of water molecules, represented as C₁₀H₁₄N₅Na₂O₁₃P₃ - xH₂O. The compound's chemical structure includes an adenine base connected to a ribose sugar, which is linked to three phosphate groups, with two sodium ions neutralizing negative charges.

Physical and Chemical Characteristics

The compound presents as a white to off-white powder in its commercial form, with high water solubility facilitated by the sodium salt formation. Its spectroscopic properties include an extinction coefficient of 15.4 at 259 nm when measured in 100 mM phosphate buffer at pH 7.0. The compound exhibits acid-base properties with characteristic pKa values: 4.0 for the amino group and 6.5 for the secondary phosphate group. Commercial preparations typically offer high purity levels ranging from ≥96% to ~99%, making them suitable for sensitive biochemical applications and research.

Stability and Solubility

The disodium salt form significantly enhances the compound's stability and solubility compared to free ATP. This improved stability makes it particularly valuable for research applications where consistent activity over time is crucial. The compound's solubility characteristics enable researchers to prepare concentrated stock solutions for various experimental protocols. The following table illustrates the relationship between concentration, volume, and mass for preparing solutions of Adenosine 5'-triphosphate disodium salt:

Concentration	1 mg	5 mg	10 mg
1 mM	1.8144 mL	9.0721 mL	18.1442 mL
5 mM	0.3629 mL	1.8144 mL	3.6288 mL
10 mM	0.1814 mL	0.9072 mL	1.8144 mL

These solubility properties make the compound highly versatile for various research applications, allowing for precise concentration adjustments based on experimental requirements.

Biological Function and Significance

Role in Cellular Energy Metabolism

Adenosine 5'-triphosphate disodium salt serves as a central component of energy storage and metabolism in living organisms. It functions as the primary energy currency of cells, facilitating energy transfer in numerous metabolic pathways. The energy stored in ATP's phosphate bonds is released through hydrolysis, driving energetically unfavorable cellular processes across all domains of life. This compound is involved in many essential cellular processes, including respiration, biosynthetic reactions, cellular motility, and cell division. The energy released during ATP hydrolysis powers diverse cellular functions, from muscle contraction to active transport mechanisms across membranes.

Involvement in Signal Transduction

Beyond its role in energy metabolism, Adenosine 5'-triphosphate disodium salt plays crucial roles in cellular signaling pathways. It acts as a substrate for numerous kinases involved in cell signaling cascades, where phosphate transfer from ATP to target proteins regulates their activity. Additionally, it serves as a substrate for adenylate cyclase enzymes that produce cyclic AMP (cAMP), a vital second messenger in many signal transduction pathways. As a P2 purinergic agonist, the compound can activate purinergic receptors on cell surfaces, triggering various cellular responses, including increased activity of Ca²⁺-activated K⁺ channels. These signaling functions make it particularly important for studies on cellular communication mechanisms, especially in cancer research.

Function as Enzyme Substrate

Adenosine 5'-triphosphate disodium salt functions as a crucial substrate for numerous enzyme systems. It serves as a coenzyme in a wide array of enzymatic reactions, facilitating biochemical transformations that would otherwise be energetically unfavorable. The compound is integral to ATP-dependent enzyme systems, where it provides the necessary energy for catalysis through phosphoryl transfer reactions. In Na⁺, K⁺-dependent ATPase systems, it participates in complex exchange reactions with ADP, which have been extensively studied to understand the enzyme's kinetic properties. These enzymatic interactions underpin many vital cellular processes, from metabolic reactions to membrane transport.

Research Applications

Biochemical Research Applications

Adenosine 5'-triphosphate disodium salt is widely utilized in biochemical research focused on metabolic pathways and energy transfer mechanisms in living organisms. Its stable form enables researchers to investigate ATP-dependent reactions under controlled laboratory conditions, providing insights into fundamental cellular processes. The compound serves as a critical tool for studying enzyme kinetics, particularly for ATP-dependent enzymes, allowing scientists to determine reaction rates, binding affinities, and catalytic mechanisms. Additionally, it facilitates research on ATP-binding proteins and their conformational changes, contributing to our understanding of protein-ligand interactions in biological systems.

Cell Culture Applications

In cell culture applications, Adenosine 5'-triphosphate disodium salt plays an essential role in promoting cell growth and proliferation. The compound is often incorporated into cell culture media to provide energy substrates for cultured cells, enhancing their viability and metabolic activity. This application is particularly vital for pharmaceutical development and regenerative medicine, where maintaining healthy cell populations is crucial. Research-grade preparations, typically with purity levels of ~99%, ensure reliable results in sensitive cell culture experiments. The compound's ability to support cellular energy needs makes it indispensable for in vitro studies of cellular behavior and drug responses.

Enzyme Activity Studies

Adenosine 5'-triphosphate disodium salt serves as a critical substrate for investigating enzyme activity and mechanisms. Researchers use the compound to study various ATP-dependent enzymes, allowing detailed characterization of their kinetic properties and reaction mechanisms. One extensively studied example involves Na⁺, K⁺-dependent ATPase, where the [³H]ADP-ATP exchange reaction has been analyzed under various conditions to understand the enzyme's behavior. These studies revealed that the exchange rate and the amount of ADP-sensitive phosphorylated intermediate are influenced by several factors, including Mg²⁺ concentration, pH, and NaCl concentration. The reaction kinetics follow the Michaelis-Menten equation, with Km values of 43 μM for ADP and 30 μM for ATP.

Pharmaceutical Applications

In the pharmaceutical sector, Adenosine 5'-triphosphate disodium salt is utilized in the formulation of drugs and supplements aimed at enhancing energy metabolism. These formulations have applications in both healthcare and sports industries, particularly for improving athletic performance. The compound's role in energy metabolism makes it relevant for developing treatments for conditions characterized by mitochondrial dysfunction or impaired energy production. Though primarily used for research or further manufacturing purposes rather than direct human use, it contributes significantly to pharmaceutical development processes. Its well-characterized properties and high purity standards make it suitable for inclusion in pharmaceutical research protocols.

Kinetic Properties and Enzymatic Reactions

Interactions with Cellular Components

Adenosine 5'-triphosphate disodium salt interacts with various cellular components, including enzymes, transporters, and receptors. As a P2 purinergic agonist, it activates specific receptors, triggering cellular responses such as increased activity of Ca²⁺-activated K⁺ channels. These interactions are critical for cellular signaling processes and can influence various physiological functions. The compound's interaction with Na⁺, K⁺-dependent ATPase has been particularly well-characterized, with studies showing that the enzyme-ATP complex formed at high Mg²⁺ concentration is in equilibrium with ADP-insensitive EP, and this equilibrium shifts toward the enzyme-ATP complex upon addition of KCl. These molecular interactions underpin many of the compound's biological functions.

Factors Affecting Reaction Rates

Several factors influence the reaction rates involving Adenosine 5'-triphosphate disodium salt, particularly in enzymatic systems. Studies on the Na⁺-dependent ADP-ATP exchange reaction have shown that Mg²⁺ concentration significantly affects reaction kinetics, with maximum exchange rates occurring at 50-60 μM free Mg²⁺. Similarly, pH plays a crucial role, with optimal exchange rates observed at pH 6.9-7. NaCl concentration also impacts reaction rates, which increase with increasing NaCl concentration up to 150-200 mM, followed by a rapid decrease at higher concentrations. The reaction kinetics follow the Michaelis-Menten equation, with substrate concentration affecting both the reaction rate and the amount of ADP-sensitive phosphorylated intermediate. Understanding these factors is essential for optimizing experimental conditions in research applications.